Cas no 1607675-60-4 (2-{2-[6-chloro-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl]ethenyl}-3-methylquinoline-4-carboxylic acid)

• Product Name: 2-{2-[6-chloro-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl]ethenyl}-3-methylquinoline-4-carboxylic acid
• CAS No: 1607675-60-4
• MF: C₂₂H₁₉ClN₄O₂
• MW: 406.86486363411
• CID: 6016878
• PubChem ID: 75414258
• Update Time: 2024-01-12

2-{2-[6-chloro-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl]ethenyl}-3-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1189536
• 2-{2-[6-chloro-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl]ethenyl}-3-methylquinoline-4-carboxylic acid
• Z336035764
• 2-[(E)-2-(6-Chloro-1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)ethenyl]-3-methylquinoline-4-carboxylic acid
• 1607675-60-4

• Inchi： 1S/C22H19ClN4O2/c1-12(2)27-21-15(11-24-27)10-14(20(23)26-21)8-9-17-13(3)19(22(28)29)16-6-4-5-7-18(16)25-17/h4-12H,1-3H3,(H,28,29)/b9-8+
• InChI Key： MXFBXYSSAHREQZ-CMDGGOBGSA-N
• SMILES： ClC1=C(/C=C/C2C(C)=C(C(=O)O)C3C=CC=CC=3N=2)C=C2C=NN(C2=N1)C(C)C

Computed Properties

• Exact Mass: 406.1196536g/mol
• Monoisotopic Mass: 406.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.9Ų